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Compound of Interest

Compound Name: PF-05105679

Cat. No.: B609953 Get Quote

For researchers, scientists, and drug development professionals utilizing PF-05105679, a

selective TRPM8 antagonist, adherence to proper handling and disposal protocols is critical for

maintaining laboratory safety and environmental compliance. Since the toxicological properties

of this compound have not been exhaustively investigated, it should be handled as a potentially

hazardous substance. This guide provides immediate safety information and a comprehensive

operational plan for its proper disposal.

Immediate Safety and Handling
All personnel handling PF-05105679 must use appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat. All work

should be conducted within a certified chemical fume hood to prevent inhalation of dust or

aerosols. In case of accidental contact, wash skin thoroughly with soap and water. For eye

contact, flush with copious amounts of water for at least 15 minutes. In the event of a spill,

cover the area with a suitable absorbent material, then collect the mixture into a sealed,

appropriate container for disposal.

Quantitative Data for PF-05105679
The following table summarizes key quantitative data for PF-05105679, compiled for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₂₆H₂₁FN₂O₃

Molecular Weight 428.45 g/mol [1]

CAS Number 1398583-31-7

Appearance White to off-white solid powder [1]

Purity ≥98% (HPLC)

IC₅₀ (TRPM8) 103 nM [1][2]

Selectivity

>100-fold for TRPM8 over

other receptors (including

TRPV1 and TRPA1)

[2]

Solubility DMSO: ≥ 125 mg/mL [1]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 6 months.
[1]

Standard Operating Procedure for Disposal
The disposal of PF-05105679 must be managed as a hazardous chemical waste stream in

accordance with all applicable federal, state, and local regulations. Do not dispose of this

chemical down the drain or in the regular trash.[3][4]

Experimental Protocol: Waste Neutralization and
Disposal
This protocol outlines the general steps for the collection and disposal of PF-05105679 waste.

Segregation and Collection:

Collect all waste containing PF-05105679, including pure compound, contaminated

solutions, and spill cleanup materials, in a designated, leak-proof, and clearly labeled

hazardous waste container.[5]
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Ensure the container is compatible with the chemical (e.g., glass or high-density

polyethylene).

Do not mix with other incompatible chemical wastes.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "PF-
05105679," and any known hazard classifications.

Keep the container securely sealed except when adding waste.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, pending disposal.

Use secondary containment to prevent spills.[5]

Final Disposal:

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed professional chemical waste disposal service.[6]

The recommended method for destruction is high-temperature incineration by a licensed

facility.[7]

Empty Container Disposal:

Empty containers that held PF-05105679 must be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).[8]

The first rinsate must be collected and disposed of as hazardous waste.[5]

After thorough rinsing and air-drying, obliterate the label before disposing of the container

as non-hazardous solid waste.[5]

Visualized Workflows and Pathways
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Disposal Workflow
The following diagram illustrates the procedural flow for the safe disposal of PF-05105679.

Step 1: Preparation & Collection

Step 2: Temporary Storage

Step 3: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container
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'Hazardous Waste: PF-05105679'

Keep Container
Tightly Sealed

Store in Secure Area
with Secondary Containment

Contact EHS or Licensed
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Arrange for Professional
Pickup and Transport

High-Temperature
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PF-05105679.

TRPM8 Signaling Pathway and Antagonism
PF-05105679 functions by blocking the TRPM8 ion channel, a key receptor in the perception of

cold. The diagram below shows the TRPM8 signaling pathway and the point of inhibition by PF-
05105679.
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Caption: Inhibition of the TRPM8 signaling pathway by PF-05105679.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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